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Compound of Interest

Compound Name: Strictosidinic Acid

Cat. No.: B127223

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Strictosidinic Acid. It offers

procedural, step-by-step guidance for safe handling, storage, and disposal to ensure a secure
laboratory environment.

Hazard Identification and Chemical Properties

Strictosidinic acid is a glycosidic indole monoterpene alkaloid.[1] According to its Safety Data
Sheet (SDS), it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

It is crucial to handle this compound with appropriate care to avoid personal exposure and
environmental contamination.

Table 1: Physical and Chemical Properties of Strictosidinic Acid
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Property Value Source
Molecular Formula C26H32N209 [1112]
Molecular Weight 516.54 g/mol [1][2]
Predicted Boiling Point 792.8 £ 60.0 °C [11[3]
Predicted Density 1.50 + 0.1 g/cm3 [11[3]
Appearance Light yellow to yellow solid [3]

4°C (short term), -20°C
Storage Temperature ] [21[31[4]
(powder), or -80°C (in solvent)

Table 2: GHS Hazard Classification for Strictosidinic Acid

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects
Source:[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure when
handling Strictosidinic Acid.[2]

Table 3: Recommended Personal Protective Equipment
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. . Specifications and
Protection Type Equipment .
Rationale

Essential to protect against
splashes and airborne

o particles.[2][5][6] A face shield
Safety goggles with side-

Eye and Face Protection ) ) should be used in conjunction
shields or a face shield ] )
with goggles when there is a

high potential for splashes.[5]
[6]

A lab coat protects the skin
and clothing from
contamination.[2][7] Nitrile
gloves are recommended for
incidental contact as they offer
good chemical resistance and
are a good alternative for
those with latex allergies.[8][9]

Skin Protection Impervious clothing (lab coat) For extended contact or

and protective gloves handling of concentrated

solutions, consider gloves
made of more resistant
materials like neoprene or
butyl rubber.[9][10] Always
inspect gloves for rips or
punctures before use and

never reuse disposable gloves.

[8]
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A respirator should be used
when there is a risk of inhaling
dust or aerosols, especially
] ] when handling the powdered
) ) Suitable respirator (e.g., ) ]
Respiratory Protection N ) form or creating solutions.[2][3]
NIOSH-certified N95 or higher) ] ) ]
Engineering controls like a
fume hood are the primary
means of controlling inhalation

exposure.[7]

Operational Plan: Handling Procedures

Adherence to a strict handling protocol is essential to ensure safety.
Engineering Controls:

o Always handle Strictosidinic Acid in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation of dust or aerosols.[2][7]

e Ensure a safety shower and eyewash station are readily accessible in the work area.[2]
Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area within the fume hood by covering the surface with absorbent, disposable bench paper.

e Weighing: When weighing the solid compound, do so within the fume hood to contain any
dust. Use a dedicated spatula and weighing vessel.

e Solution Preparation: To prepare solutions, slowly add the solid to the solvent to avoid
splashing. If solubility is an issue, gentle heating up to 37°C or sonication may be used to aid
dissolution.[4]

o Personal Hygiene: Do not eat, drink, or smoke in the laboratory where Strictosidinic Acid is
handled.[2] Wash hands thoroughly with soap and water after handling the compound, even
if gloves were worn.[2]
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o Decontamination: Clean all surfaces and equipment that have come into contact with
Strictosidinic Acid. A common method is to scrub surfaces with alcohol.[11]

Storage Plan

Proper storage is critical to maintain the stability of Strictosidinic Acid and prevent accidental
release.

o Container: Keep the compound in a tightly sealed container.[2]

» Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[2]

o Temperature: For the powdered form, store at -20°C.[2] If in a solvent, store at -80°C.[2][4]

Disposal Plan

Strictosidinic Acid and its containers must be disposed of as hazardous waste.[2] Due to its
high aquatic toxicity, it must not be released into the environment.[2][11]

Waste Segregation:

» Solid Waste: Collect any solid Strictosidinic Acid waste, contaminated consumables (e.g.,
weighing paper, pipette tips), and contaminated bench paper in a dedicated, clearly labeled
hazardous waste container.

e Organic Solvent Waste: If Strictosidinic Acid is dissolved in a non-halogenated organic
solvent, collect it in a designated "Organic Liquid" or "Non-Halogenated Organic Waste"
container.[7][12]

e Agueous Waste: Aqueous solutions containing Strictosidinic Acid are toxic and must not be
poured down the drain.[13] Collect this waste in a clearly labeled "Aqueous Hazardous
Waste" container.

Step-by-Step Disposal Protocol:

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name "Strictosidinic Acid."
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o Storage of Waste: Store waste containers in a designated satellite accumulation area within
the laboratory.[5] Ensure containers are kept closed except when adding waste.

« Empty Containers: "Empty" containers that held Strictosidinic Acid must also be disposed
of as hazardous waste, or triple-rinsed with a suitable solvent, with the rinsate collected as
hazardous waste.[14]

o Final Disposal: Arrange for the collection of all hazardous waste by your institution's
environmental health and safety (EHS) department or a licensed hazardous waste disposal
company.[2][12] Dispose of the contents and container at an approved waste disposal plant.

[2]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures and seek immediate medical
attention.

« If Swallowed: Call a poison center or doctor immediately if you feel unwell.[2] Rinse the
mouth with water.[2]

» Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with large
amounts of water.[2]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do.[2] Seek prompt medical attention.

« Inhalation: Move the person to fresh air.[2]

Workflow for Safe Handling of Strictosidinic Acid
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Preparation Phase

1. Don Appropriate PPE
- Lab Coat
- Nitrile Gloves
- Safety Goggles

2. Prepare Workspace
- Work in Fume Hood
- Use Bench Paper

v

3. Weigh Solid Compound

4. Prepare Solution

Post-Handling Phase
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- Equipment
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Generates Generates
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(Aqueous/Organic Solutions) (Contaminated PPE, etc.)
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9. Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Strictosidinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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